Cas no 546104-87-4 ( )

  structure
  structure
Product Name: 
CAS No:546104-87-4
MF:C12H24N2O
MW:212.331763267517
CID:942189
PubChem ID:3634958
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-1-(4-ethyl-1-piperazinyl)-1-butanone
    • Piperazine, 1-ethyl-4-(2-ethyl-1-oxobutyl)- (9CI)
    • AKOS003802633
    • 546104-87-4
    • DB-327225
    • PIPERAZINE, 1-ETHYL-4-(2-ETHYL-1-OXOBUTYL)-
    • SCHEMBL21730517
    •  
    • Inchi: 1S/C12H24N2O/c1-4-11(5-2)12(15)14-9-7-13(6-3)8-10-14/h11H,4-10H2,1-3H3
    • InChI Key: KSWWRRPPWZUEEG-UHFFFAOYSA-N
    • SMILES: O=C(C(CC)CC)N1CCN(CC)CC1

Computed Properties

  • Exact Mass: 212.188863393g/mol
  • Monoisotopic Mass: 212.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 23.6Ų
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